Cas no 1541577-38-1 (1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylmethanol)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylmethanol
• CAS No: 1541577-38-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6313006
• PubChem ID: 83687568
• Update Time: 2025-05-21

1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylmethanol
• EN300-1749546
• [1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]methanol
• 1541577-38-1

• Inchi： 1S/C12H14O3/c13-8-12(4-5-12)9-2-1-3-10-11(9)15-7-6-14-10/h1-3,13H,4-8H2
• InChI Key： HRFVLNUMFHWURD-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CC3=C2OCCO3)CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylmethanol

Introduction to 1-(2,3-Dihydro-1,4-Benzodioxin-5-Yl)Cyclopropylmethanol (CAS No. 1541577-38-1)

1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropylmethanol (CAS No. 1541577-38-1) is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial fields. This compound belongs to the class of benzodioxins, which are known for their aromaticity and potential applications in drug design and materials science. The cyclopropylmethanol group attached to the benzodioxin ring introduces additional functional diversity, making this compound a subject of interest for researchers exploring its synthetic pathways, biological activities, and potential applications.

The synthesis of CAS No. 1541577-38-1 involves a multi-step process that typically begins with the preparation of the benzodioxin core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the benzodioxin ring with high precision.

One of the most promising areas of research for CAS No. 1541577-38-1 is its potential as a building block in drug discovery. The compound's structure resembles certain pharmacophores found in bioactive molecules, suggesting its ability to interact with biological targets such as enzymes or receptors. Preclinical studies have indicated that this compound exhibits moderate inhibitory activity against several enzymes implicated in inflammatory diseases, making it a candidate for further exploration in anti-inflammatory drug development.

In addition to its pharmaceutical applications, CAS No. 1541577-38-1 has shown promise in materials science due to its unique electronic properties. Researchers have investigated its use as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The incorporation of the cyclopropylmethanol group into the benzodioxin framework enhances the compound's ability to participate in π-conjugation, a property that is highly desirable in materials designed for light-emitting diodes (LEDs) and solar cells.

Recent studies have also focused on the environmental fate and toxicity of CAS No. 1541577-38-1, particularly in light of increasing concerns over chemical pollution. Experimental data suggest that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term ecological impact and ensure sustainable practices in its production and use.

The versatility of CAS No. 1541577-38-1 lies in its ability to serve as both a functional material and a bioactive molecule. Its structure provides a platform for further modification, allowing chemists to tailor its properties for specific applications. For example, substituent modifications on the benzodioxin ring can enhance its solubility or improve its binding affinity to biological targets.

In conclusion, CAS No. 1541577-38-1, or 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylmethanol, represents a valuable compound with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and utility, positioning it as an important molecule in contemporary chemical science.